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Compound of Interest

Compound Name: SYP-5

L Get Quote

Cat. No.: B560119

For researchers, scientists, and drug development professionals utilizing SYP-5 (CAS
1384268-04-5), a potent and selective inhibitor of Hypoxia-inducible factor-1 (HIF-1) activity,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. While the Safety Data Sheet (SDS) for SYP-5 indicates that the substance is not
classified as hazardous according to the Globally Harmonized System (GHS), it is imperative to
follow best practices for the disposal of bioactive research chemicals.

Key Chemical and Physical Properties

A summary of the key quantitative data for SYP-5 is presented below. This information is
essential for understanding the substance's characteristics and for completing waste disposal

documentation.
Property Value
CAS Number 1384268-04-5[1][2][3]
Molecular Formula C18H1603S
Molecular Weight 312.38 g/mol
Physical Form Powder

Solubility DMSO: 62 mg/mL[4]
Storage Temperature 2-8°C
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Experimental Protocol: Disposal Procedure

This protocol outlines the standard operating procedure for the safe disposal of SYP-5.
Adherence to these steps is mandatory to minimize risks and ensure regulatory compliance.

1. Waste Characterization and Segregation:

Identify as Chemical Waste: Although not classified as hazardous, SYP-5 should be treated
as chemical waste.

Strict Segregation: Do not mix SYP-5 waste with biological, radioactive, or sharp waste. It is
also good practice to segregate it from highly reactive or incompatible chemicals.

. Personal Protective Equipment (PPE):

Before handling SYP-5 for disposal, ensure you are wearing the appropriate PPE to prevent
exposure. The usual precautionary measures for handling chemicals should be followed[1].

Gloves: Wear chemical-resistant gloves (e.g., nitrile).
Eye Protection: Use safety goggles or a face shield.
Lab Coat: A standard lab coat is required to protect from spills.

Ventilation: Whenever possible, handle the waste inside a certified chemical fume hood to
avoid inhalation of any dust.

. Containerization and Labeling:

Designated Container: Place SYP-5 waste in a clearly labeled, sealed, and non-reactive
container.

Labeling: The waste container must be clearly labeled with the words "Chemical Waste," the
full chemical name ("SYP-5"), the CAS number (1384268-04-5), and the approximate
guantity.

. Spill and Emergency Procedures:
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Small Spills: For minor spills of solid SYP-5, carefully sweep up the material to avoid dust
formation and place it into the designated chemical waste container. Clean the affected area
thoroughly.

Large Spills: In the event of a larger spill, evacuate the area and follow your institution's
emergency procedures for chemical spills.

. Storage and Final Disposal:

Secure Storage: Store the sealed waste container in a designated satellite accumulation
area away from incompatible materials. The storage area should be cool, dry, and well-
ventilated.

Professional Disposal: While the SDS for SYP-5 does not specify any special disposal
measures, it is not recommended to dispose of this potent bioactive compound down the
drain. Contact your institution's Environmental Health & Safety (EHS) department to arrange
for pickup and proper disposal by a licensed hazardous waste management company. This
typically involves high-temperature incineration.

Disposal Workflow
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Caption: Logical workflow for the proper disposal of SYP-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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